Cas no 51927-28-7 (7-amino-2-methyl-2,3-dihydro-1H-inden-1-one)

7-Amino-2-methyl-2,3-dihydro-1H-inden-1-one is a substituted indanone derivative featuring an amino group at the 7-position and a methyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid indanone scaffold provides structural stability, while the amino group offers reactivity for further functionalization, such as amidation or condensation reactions. The methyl group enhances steric and electronic properties, influencing selectivity in synthetic pathways. This product is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise molecular frameworks. Proper handling under controlled conditions is recommended due to its reactive functional groups.
7-amino-2-methyl-2,3-dihydro-1H-inden-1-one structure
51927-28-7 structure
Product Name:7-amino-2-methyl-2,3-dihydro-1H-inden-1-one
CAS No:51927-28-7
MF:C10H11NO
MW:161.200442552567
CID:6785740
Update Time:2025-06-22

7-amino-2-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 7-amino-2-methyl-2,3-dihydro-1H-inden-1-one
    • 1H-Inden-1-one, 7-amino-2,3-dihydro-2-methyl-
    • Inchi: 1S/C10H11NO/c1-6-5-7-3-2-4-8(11)9(7)10(6)12/h2-4,6H,5,11H2,1H3
    • InChI Key: QCLDMHFXMXQBNC-UHFFFAOYSA-N
    • SMILES: O=C1C(CC2C=CC=C(N)C1=2)C

Experimental Properties

  • Density: 1.174±0.06 g/cm3(Predicted)
  • Boiling Point: 323.2±31.0 °C(Predicted)
  • pka: 2.44±0.40(Predicted)

7-amino-2-methyl-2,3-dihydro-1H-inden-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2077212-1g
7-amino-2-methyl-2,3-dihydro-1H-inden-1-one
51927-28-7
1g
¥6088.00 2024-05-10

7-amino-2-methyl-2,3-dihydro-1H-inden-1-one Related Literature

Additional information on 7-amino-2-methyl-2,3-dihydro-1H-inden-1-one

Professional Introduction to Compound with CAS No. 51927-28-7 and Product Name: 7-amino-2-methyl-2,3-dihydro-1H-inden-1-one

The compound with the CAS number 51927-28-7 and the product name 7-amino-2-methyl-2,3-dihydro-1H-inden-1-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, featuring an indene core with an amino group at the 7-position and a methyl group at the 2-position, has garnered attention due to its structural versatility and potential biological activities. The dihydro-1H-inden-1-one scaffold is particularly noteworthy, as it serves as a versatile pharmacophore in drug design, offering opportunities for modulating various biological pathways.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its exploration in medicinal chemistry. The introduction of the amino group at the 7-position introduces reactivity that can be exploited for further derivatization, allowing chemists to fine-tune its properties for specific applications. This flexibility has made 7-amino-2-methyl-2,3-dihydro-1H-inden-1-one a valuable intermediate in the synthesis of more complex molecules.

In the realm of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit promising pharmacological properties. The indene core is known to be present in several bioactive molecules, including those with anti-inflammatory, antimicrobial, and anticancer potential. The presence of both the amino and methyl substituents may contribute to enhanced binding affinity to biological targets, making this compound a candidate for further investigation.

One of the most intriguing aspects of 7-amino-2-methyl-2,3-dihydro-1H-inden-1-one is its potential as a scaffold for developing novel therapeutic agents. Researchers have been exploring its utility in designing molecules that can interact with specific enzymes or receptors involved in disease pathways. For instance, modifications at the 5-position or 6-position could introduce additional functional groups that enhance selectivity or potency against target proteins.

The synthesis of 7-amino-2-methyl-2,3-dihydro-1H-inden-1-one typically involves multi-step organic reactions, often starting from readily available precursors. Advanced catalytic methods have been employed to improve yields and reduce byproduct formation. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the growing sophistication of modern organic chemistry techniques.

From a medicinal chemistry perspective, the structural features of this compound make it an attractive candidate for drug discovery programs. The indene core provides a rigid framework that can be optimized for better pharmacokinetic properties, while the amino group offers opportunities for hydrogen bonding interactions with biological targets. Such characteristics are crucial for developing molecules with improved efficacy and reduced side effects.

Recent computational studies have also been instrumental in understanding the binding modes of this compound and its derivatives. Molecular docking simulations have revealed potential interactions with various protein targets, providing insights into its mechanism of action. These findings are complemented by experimental validations, which have confirmed some of the predicted biological activities.

The potential applications of 7-amino-2-methyl-2,3-dihydro-1H-inden-1-one extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in materials science and specialty chemicals. For example, functionalized derivatives could be explored as components in advanced polymers or as ligands in catalytic systems.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 7-amino-2-methyl-2,3-dihydro-1H-inden-1-one are likely to play an increasingly important role in drug discovery and development. The combination of synthetic accessibility and structural versatility positions this molecule as a valuable asset in modern medicinal chemistry.

The future directions for research on this compound include further exploration of its pharmacological profile through high-throughput screening assays and detailed mechanistic studies. Additionally, efforts are underway to develop novel synthetic routes that enhance scalability and sustainability. These endeavors align with broader trends in pharmaceutical research aimed at accelerating the discovery and development of new therapeutic agents.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk